Cas no 918659-56-0 (Chaetominine)
Chaetominine structure
Product Name:Chaetominine
CAS No:918659-56-0
MF:C22H18N4O4
MW:402.402724742889
CID:823057
PubChem ID:16095273
Update Time:2025-09-20
Chaetominine Chemical and Physical Properties
Names and Identifiers
-
- Chaetominine
- AKOS027461132
- (2S,2a1S,4R,5aS)-5a-hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-2a1,4,5,5a-tetrahydro-1H-2a,9b-diazacyclopenta[jk]fluorene-1,3(2H)-dione
- CHEBI:65610
- NSC746369
- HY-125136
- (2S,4R,5as,9cs)-4,5,5a,9c-tetrahydro-5a-hydroxy-2-methyl-4-(4-oxo-3(4h)-quinazolinyl)-3h-2a,9b-diazacyclopenta(jk)fluorene-1,3(2h)-d ione
- CS-0089447
- chaetomimine
- Q27134076
- 918659-56-0
- (2S,4R,5aS,9cS)-5a-hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-4,5,5a,9c-tetrahydro-3H-2a,9b-diazacyclopenta[jk]fluorene-1,3(2H)-dione
- DTXSID80582495
- (-)-Chaetominine
- J-501045
- (1S,10S,13R,15S)-1-hydroxy-10-methyl-13-(4-oxoquinazolin-3-yl)-8,11-diazatetracyclo[6.6.1.02,7.011,15]pentadeca-2,4,6-triene-9,12-dione
- NSC-746369
- (1S,10S,13R,15S)-1-hydroxy-10-methyl-13-(4-oxoquinazolin-3-yl)-8,11-diazatetracyclo(6.6.1.02,7.011,15)pentadeca-2,4,6-triene-9,12-dione
- DTXCID80533260
- DA-51813
- (2S,4R,5aS,9cS)-5a-Hydroxy-2-methyl-4-(4-oxoquinazolin-3(4H)-yl)-4,5,5a,9c-tetrahydro-3H-2a,9b-diazacyclopenta(jk)fluorene-1,3(2H)-dione
-
- Inchi： 1S/C22H18N4O4/c1-12-18(27)26-16-9-5-3-7-14(16)22(30)10-17(20(29)25(12)21(22)26)24-11-23-15-8-4-2-6-13(15)19(24)28/h2-9,11-12,17,21,30H,10H2,1H3/t12-,17+,21-,22-/m0/s1
- InChI Key： GEURDGODABUDHB-TYTLQBBQSA-N
- SMILES： O[C@]12C3C=CC=CC=3N3C([C@H](C)N(C([C@@H](C1)N1C=NC4C=CC=CC=4C1=O)=O)[C@@H]32)=O
Computed Properties
- Exact Mass: 402.13280507g/mol
- Monoisotopic Mass: 402.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 845
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 93.5Ų
Experimental Properties
- Density: 1.63
- Melting Point: 164℃
Chaetominine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC5135-100 mg |
Chaetominine |
918659-56-0 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC5135-250 mg |
Chaetominine |
918659-56-0 | >98% | 250mg |
$900.0 | 2022-02-28 | |
| DC Chemicals | DC5135-1 g |
Chaetominine |
918659-56-0 | >98% | 1g |
$1800.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C913079-500μg |
(–)-Chaetominine |
918659-56-0 | 98% | 500μg |
￥3,160.80 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74734-2.5mg |
(-)-Chaetominine |
918659-56-0 | 98% | 2.5mg |
￥8792.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74734-500ug |
(-)-Chaetominine |
918659-56-0 | 98% | 500ug |
￥2101.00 | 2022-04-26 | |
| BioAustralis | BIA-C1718-0.50 mg |
Chaetominine |
918659-56-0 | >95%byHPLC | 0.50mg |
$186.00 | 2023-08-29 | |
| BioAustralis | BIA-C1718-2.50 mg |
Chaetominine |
918659-56-0 | >95%byHPLC | 2.50mg |
$651.00 | 2023-08-29 | |
| BioAustralis | BIA-C1718-0.50mg |
Chaetominine |
918659-56-0 | >95% by HPLC | 0.50mg |
$200.00 | 2025-08-06 | |
| BioAustralis | BIA-C1718-2.50mg |
Chaetominine |
918659-56-0 | >95% by HPLC | 2.50mg |
$700.00 | 2025-08-06 |
Chaetominine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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